Cas no 1691986-41-0 (N-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-1,2,4triazolo1,5-aquinazolin-2-amine)

• Product Name: N-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-1,2,4triazolo1,5-aquinazolin-2-amine
• CAS No: 1691986-41-0
• MF: C₁₀H₁₇N₅
• MW: 207.275480985641
• CID: 6016889
• PubChem ID: 136840639
• Update Time: 2025-10-28

N-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-1,2,4triazolo1,5-aquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-1,2,4triazolo1,5-aquinazolin-2-amine
• EN300-1118678
• N-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-[1,2,4]triazolo[1,5-a]quinazolin-2-amine
• 1691986-41-0

• Inchi： 1S/C10H17N5/c1-11-9-13-10-12-6-7-4-2-3-5-8(7)15(10)14-9/h7-8H,2-6H2,1H3,(H2,11,12,13,14)
• InChI Key： NLIOSAUVBFYRNM-UHFFFAOYSA-N
• SMILES： N12C(=NC(NC)=N1)NCC1CCCCC21

Computed Properties

• Exact Mass: 207.14839556g/mol
• Monoisotopic Mass: 207.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-1,2,4triazolo1,5-aquinazolin-2-amine

N-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-1,2,4triazolo1,5-aquinazolin-2-amine (CAS No. 1691986-41-0): A Comprehensive Overview

N-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-1,2,4triazolo1,5-aquinazolin-2-amine (CAS No. 1691986-41-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of triazoloquinazolines and has been extensively studied for its potential therapeutic applications. Its unique structural features and biological activities make it a promising candidate for various drug development initiatives.

The chemical structure of N-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-1,2,4triazolo1,5-aquinazolin-2-amine is characterized by a fused ring system comprising a triazole and a quinazoline moiety. The presence of the methyl group at the 2-position of the triazole ring adds to its stability and bioavailability. This compound has been synthesized using various methods involving multistep reactions and has been optimized for purity and yield.

Recent studies have highlighted the potential of N-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-1,2,4triazolo1,5-aquinazolin-2-amine in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Its ability to cross the blood-brain barrier and its selective binding to specific receptors in the central nervous system make it an attractive candidate for further investigation. In vitro and in vivo experiments have demonstrated its neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells.

In addition to its neuroprotective properties, N-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-1,2,4triazolo1,5-aquinazolin-2-amine has shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the proliferation of various cancer cell lines by targeting key signaling pathways involved in cell growth and survival. Specifically, it has been shown to induce cell cycle arrest and promote apoptosis in cancer cells while sparing normal cells.

The pharmacokinetic profile of N-methyl-4H,5H,5aH,6H,7H,8H,9H,9aH-1,2,4triazolo1，5-aquinazolin-2-amine has also been extensively studied. It exhibits good oral bioavailability and a favorable half-life in animal models. These properties make it suitable for both acute and chronic treatment regimens. Furthermore, its low toxicity profile in preclinical studies suggests that it may have a wide therapeutic window.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous clinical trials. Early-phase clinical trials of N-methyl-4,5,5a,6,7,8,9,9a,1,2,4triazolo[1, 5-a]quinazolin– 2(3,4-dihydro)-amine have shown promising results with minimal adverse effects reported. These findings have paved the way for further clinical evaluation in larger patient populations.

The potential applications of N-methyl-4,5,5a,6,7,8,9,9a,1,2,4triazolo[1, 5-a]quinazolin– 2(3, 4-dihydro)-amine extend beyond neurodegenerative diseases and cancer. Researchers are exploring its use in other therapeutic areas such as inflammation and cardiovascular diseases. Its anti-inflammatory properties have been observed in preclinical models of inflammatory disorders such as arthritis and colitis.

In conclusion,N-methyl-4, 5, 5a, 6, 7, 8, 9, 9a, 1, 2, 4triazolo[1, 5-a]quinazolin– 2(3, 4-dihydro)-amine (CAS No. 1691986-41-0) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it a valuable asset in drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.